Cas no 10446-06-7 ((8-Chloro-1-naphthyl)methanol)

• Product Name: (8-Chloro-1-naphthyl)methanol
• CAS No: 10446-06-7
• MF: C₁₁H₉ClO
• MW: 192.641562223434
• CID: 4797688
• Update Time: 2025-04-23

(8-Chloro-1-naphthyl)methanol Chemical and Physical Properties

Names and Identifiers

• 8-Chloronaphthalene-1-methanol
• (8-Chloro-1-naphthyl)methanol

• Inchi： 1S/C11H9ClO/c12-10-6-2-4-8-3-1-5-9(7-13)11(8)10/h1-6,13H,7H2
• InChI Key： QVAHFSFWLUQTSN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC=CC(CO)=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on (8-Chloro-1-naphthyl)methanol

Comprehensive Guide to (8-Chloro-1-naphthyl)methanol (CAS No. 10446-06-7): Properties, Applications, and Market Insights

(8-Chloro-1-naphthyl)methanol (CAS No. 10446-06-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, organic synthesis, and material science. This compound, characterized by its naphthalene backbone and chloro-substituted methanol group, offers unique chemical properties that make it valuable for various industrial and research applications. In this article, we delve into its molecular structure, synthesis methods, key applications, and emerging trends in the market.

The molecular formula of (8-Chloro-1-naphthyl)methanol is C₁₁H₉ClO, with a molecular weight of 192.64 g/mol. The presence of the chloro group at the 8-position of the naphthalene ring enhances its reactivity, making it a versatile building block in organic synthesis. Researchers often utilize this compound to develop more complex molecules, particularly in the synthesis of pharmaceutical agents and functional materials.

One of the most common questions about (8-Chloro-1-naphthyl)methanol is its role in drug discovery. Recent studies highlight its potential as an intermediate in the production of anti-inflammatory drugs and antimicrobial agents. The compound's ability to undergo selective oxidation and nucleophilic substitution reactions makes it a preferred choice for medicinal chemists. Additionally, its stability under various conditions ensures consistent performance in laboratory and industrial settings.

Another trending topic related to CAS No. 10446-06-7 is its application in advanced material science. The compound's aromatic structure and functional groups allow it to act as a precursor for liquid crystals and polymeric materials. With the growing demand for high-performance materials in electronics and optics, (8-Chloro-1-naphthyl)methanol is increasingly being explored for its potential in these cutting-edge fields.

From a market perspective, the demand for (8-Chloro-1-naphthyl)methanol is on the rise, driven by its expanding applications in pharmaceuticals and specialty chemicals. Manufacturers are focusing on optimizing synthetic routes to improve yield and reduce production costs. Furthermore, regulatory compliance and environmental considerations are shaping the way this compound is produced and utilized globally.

In conclusion, (8-Chloro-1-naphthyl)methanol (CAS No. 10446-06-7) is a compound of significant scientific and industrial interest. Its unique properties and broad applicability make it a valuable asset in organic chemistry and beyond. As research continues to uncover new uses for this molecule, its importance in both academic and commercial sectors is expected to grow.